1-[(4-bromo-1-naphthyl)sulfonyl]-4-(diphenylmethyl)piperazine

• IUPAC Name: 1-benzhydryl-4-(4-bromonaphthalen-1-yl)sulfonylpiperazine
• InChI: InChI=1S/C27H25BrN2O2S/c28-25-15-16-26(24-14-8-7-13-23(24)25)33(31,32)30-19-17-29(18-20-30)27(21-9-3-1-4-10-21)22-11-5-2-6-12-22/h1-16,27H,17-20H2
• InChI Key: RDAQPAPESFBDGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C5=CC=CC=C54)Br
• Molecular Formula: C27H25BrN2O2S
• Molecular Weight: 521.5 g/mol

Description

1-[(4-bromo-1-naphthyl)sulfonyl]-4-(diphenylmethyl)piperazine is a chemical compound that has recently gained attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as BRL-15572 and is classified as a selective serotonin 5-HT1D receptor antagonist.

Mechanism of Action

BRL-15572 acts as a selective antagonist of the 5-HT1D receptor, which is primarily found in the brain. This receptor plays a role in the regulation of serotonin levels, which are important for mood regulation and pain perception. By blocking the 5-HT1D receptor, BRL-15572 can increase serotonin release in the brain, which may have therapeutic effects for a variety of neurological disorders.
Biochemical and Physiological Effects
Studies have shown that BRL-15572 can increase dopamine release in the brain, which may have implications for the treatment of Parkinson's disease. Additionally, BRL-15572 has been shown to have analgesic effects, which may be due to its ability to increase serotonin levels in the brain. BRL-15572 has also been shown to have anxiolytic effects, which may be due to its ability to regulate serotonin levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using BRL-15572 in lab experiments is its high selectivity for the 5-HT1D receptor. This allows researchers to specifically target this receptor and study its effects on various neurological disorders. However, one limitation of using BRL-15572 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Future research on BRL-15572 could focus on its potential as a therapeutic agent for neurological disorders such as migraines, depression, and anxiety disorders. Additionally, further research could investigate the potential of BRL-15572 as a treatment for Parkinson's disease and other movement disorders. Finally, research could focus on developing more soluble forms of BRL-15572 to improve its administration in lab experiments.

Scientific Research Applications

BRL-15572 has shown potential as a therapeutic agent for a variety of neurological disorders. Studies have shown that BRL-15572 can act as a potent 5-HT1D receptor antagonist, which may have implications for the treatment of migraines, depression, and anxiety disorders. Additionally, BRL-15572 has been shown to have potential as a treatment for Parkinson's disease, as it can increase dopamine release in the brain.